Cas no 564-25-0 (Doxycycline)

• Product Name: Doxycycline
• CAS No: 564-25-0
• MF: C₂₂H₂₄N₂O₈
• MW: 444.434566497803
• MDL: MFCD00800994
• CID: 38375
• PubChem ID: 54671203
• Update Time: 2026-03-03

Doxycycline Chemical and Physical Properties

Names and Identifiers

• doxycycline
• 6-deoxy-5-hydroxytetracycline
• (4s,4ar,5s,5ar,6r,12as)-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
• DOXYCYCLINE HCL
• azudoxat
• doryx
• Doxinyl
• doxitard
• doxocycline
• Doxycen
• gs-3065
• Monodox
• Ronaxan
• spanor
• Unidox
• DOXYCYCLINE MONOHYDRATE
• Doxycycline hydrate
• Adoxa
• Vibramycine
• C22H24N2O8.H2O
• N12000U13O
• DOXY
• Doxycycline monohydrate, 97%
• Adoxa pak
• (4S,4aR,5S,5aR,6R,12aR)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• 6alpha-Deoxy-5-oxytetracycline
• NS00005430
• Vibramycin, Doxytetracycline
• CS-0009105
• UPCMLD-DP021
• 24390-14-5
• SR-01000075844-18
• Doxycyclinum
• Zenavod
• Spectrum_000807
• LMPK07000001
• W-105517
• Investin
• Q422442
• Doxycyclin
• CHEBI:50845
• Doxycyclinum [INN-Latin]
• SCHEMBL66828
• Vibramycin;Doxytetracycline;Doxiciclina;Doxycyclinum
• Doxy-Puren
• s5159
• DB00254
• Anhydrous doxycycline
• Doxycycline hydrochloride hemiethanolate hemihydrate;WC2031
• SGKRLCUYIXIAHR-AKNGSSGZSA-N
• CHEMBL1433
• Doxiciclina
• KBio2_001287
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• BMY-28689
• HSDB 3071
• KBio3_001156
• Spectrum3_000408
• SR-01000075844
• Doxycycline [USAN:INN:BAN]
• 2-Naphthacenecarboxamide, 4-alpha-S-(dimethylamino)-1,4,4a-alpha-5,5a-alpha,6,11,12a-octahydro-3,5-alpha,10,12,12a-alpha-pentahydroxy-6-alpha-methyl-1,11-dioxo-
• BMY28689
• 334895S862
• AB00053465_05
• Dossiciclina
• Doxivetin
• DOXYCYCLINE [WHO-DD]
• AB00053465-03
• Doxycycline (anhydrous)
• SBI-0050391.P004
• ANHYDROUS DOXYCYCLINE [MART.]
• (4S,4aR,5S,5aR,6R,12aS)-4-(DiMethylaMino)-3,5,10,12,12a-pentahydroxy-6-Methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxaMidehydrochloride
• Jenacyclin
• EN300-58337
• 564-25-0
• SPBio_000246
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• NCGC00161602-14
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S-(4alpha,4aalpha,5alpha,5aalpha,6alpha,12aalpha))-
• CHEMBL436921
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aR,5S,5aR,6R,12aS)
• BU-3839T
• Vibramycin (*monohydrate)
• Doxycycline (INN)
• alpha-6-Deoxyoxytetracycline
• KBioSS_001287
• BIDD:GT0146
• SCHEMBL17826665
• BSPBio_001936
• UPCMLD-DP021:001
• Doxycycline (hyclate)
• SCHEMBL40930
• Oxytetracycline, 6-deoxy-
• Doxycycline (TN)
• Deoxymykoin
• SCHEMBL1176275
• Doxycycline 1000 microg/mL in Acetonitrile
• AB08 (*Fosfatex)
• Doxiciclina [Italian]
• 4-Epioxytetracycline, 6-deoxy-
• Doxy-Caps
• Monodox (*monohydrate)
• alpha-6-Deoxy-5-hydroxytetracycline
• SMP1_000107
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aR,5S,5aR,6R,12aS)-
• CCG-204498
• Doxy-Tabs
• DOXYCYCLINE [HSDB]
• DOXYCYCLINE ANHYDROUS [MI]
• NCGC00161602-07
• KBioGR_001133
• GTPL6464
• Vibramycin
• BU 3839T
• DMSC (*Fosfatex)
• IDI1_000345
• RPRXAHFLWOCXQL-AKNGSSGZSA-N
• Doxychel (TN)
• Dossiciclina [DCIT]
• KBio2_003855
• DTXSID80992212
• BMY 28689
• AKOS015900372
• 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5.ALPHA.,5A.ALPHA.,6.ALPHA.,12A.ALPHA.))-
• GS-3065 (*monohydrate)
• SCHEMBL21753474
• NCGC00161602-03
• NCGC00161602-05
• MMV000011
• KBio2_006423
• NCGC00161602-01
• SCHEMBL19270298
• SR-01000075844-7
• 4-(Dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-3,4,4a,5,5a,6,12,12a-octahydrotetracene-2-carboximidic acid
• Doxysol
• 5-Hydroxy-alpha-6-deoxytetracycline
• DTXSID0037653
• AS-13499
• AB00053465_04
• Lopac0_000405
• 6-alpha-Deoxy-5-oxytetracycline
• NSC633557
• NS00098627
• NINDS_000345
• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aR,5S,5aR,6R,12aS)-
• DOXYCYCLINE [INN]
• Spectrum2_000143
• alpha-Doxycycline
• DOXCYCLINE ANHYDROUS
• Doxychel
• DOXYTETRACYCLINE; DOXYCYCLINE
• Spectrum5_000947
• C06973
• Doxiciclina [INN-Spanish]
• Vivox (*Hyclate)
• NCGC00161602-04
• SDCCGSBI-0050391.P005
• NCGC00188979-01
• A817263
• Doxycycline anhydrous
• 6-Deoxytetracycline
• Liviatin
• BCBcMAP01_000024
• Spectrum4_000527
• KBio1_000345
• Doxytetracycline
• DivK1c_000345
• Doxycycline (internal use)
• 7164-70-7
• JBIWCJUYHHGXTC-AKNGSSGZSA-N
• Doxycycline hyclate
• EINECS 209-271-1
• 6-Deoxyoxytetracycline
• HMS2090E06
• Doxycycline, Antibiotic for Culture Media Use Only
• HY-N0565
• D07876
• UNII-334895S862
• BDBM50592896
• Medeomycin
• GS 3065
• Vibravenos
• Vibranos SF
• Dentistar
• Hydramycin
• Vibraveineuse
• Pulmodox
• Tolexine
• NCGC00161602-23
• Vibramycin , Doxiciclina , Doxytetracycline , Doxycyclinum
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-1,5,10,12,12a-pentahydroxy-6-methyl-3,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• Doxycycline

• MDL： MFCD00800994
• Inchi： 1S/C22H24N2O8/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29/h4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31)/t7-,10+,14+,15-,17-,22-/m0/s1
• InChI Key： SGKRLCUYIXIAHR-AKNGSSGZSA-N
• SMILES： O[C@H]1[C@H]2C(=C(C3C(=CC=CC=3[C@@H]2C)O)O)C([C@@]2(C(=C(C(N)=O)C([C@H]([C@H]12)N(C)C)=O)O)O)=O

Computed Properties

• Exact Mass: 444.15300
• Monoisotopic Mass: 444.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 183

Experimental Properties

• Color/Form: Powder
• Density: 1.3809 (rough estimate)
• Melting Point: 206-209°C (dec.)
• Boiling Point: 554.44°C (rough estimate)
• Flash Point: 685.2 °C at 760 mmHg
• Refractive Index: 1.6500 (estimate)
• PSA: 181.62000
• LogP: 0.35270
• Vapor Pressure: No data available

Doxycycline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store in tightly closed containers.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines

Additional information on Doxycycline

Introduction to Doxycycline (CAS No. 564-25-0)

Doxycycline, a derivative of tetracycline, is a widely recognized antibiotic that has garnered significant attention in the field of pharmaceutical chemistry and medicine. With the chemical formula C₂₁H₂₄N₂O₈ and a CAS number of 564-25-0, this compound has been extensively studied for its broad-spectrum antimicrobial properties. Its molecular structure, characterized by a tetrahydro-naphthacene core and multiple hydroxyl and carbonyl groups, contributes to its high efficacy in treating various bacterial infections.

The therapeutic applications of Doxycycline are vast, ranging from acne treatment to the management of more severe infections such as pneumonia and urinary tract infections. Its ability to inhibit bacterial protein synthesis by binding to the 30S ribosomal subunit makes it a cornerstone in the treatment of many pathogenic organisms. Recent advancements in pharmacokinetics have further highlighted its prolonged half-life, allowing for less frequent dosing and improved patient compliance.

In recent years, research has delved into the potential of Doxycycline beyond traditional antimicrobial uses. Studies have explored its role in modulating inflammatory responses, making it a candidate for treating conditions like rheumatoid arthritis and even certain types of cancer. The compound's ability to inhibit matrix metalloproteinases (MMPs) has been particularly intriguing, as these enzymes are involved in tissue degradation and inflammation.

The development of novel drug formulations has also been a focal point for researchers working with Doxycycline. Nanoparticle-based delivery systems have shown promise in enhancing bioavailability and reducing side effects. These formulations not only improve the efficacy of the drug but also open up new avenues for treating infections that are resistant to conventional antibiotics.

One of the most exciting areas of research involves the use of Doxycycline in combating antibiotic resistance. The rise of multidrug-resistant bacteria has necessitated the development of new strategies to overcome this global health challenge. Doxycycline's mechanism of action as a bacteriostatic agent has led researchers to investigate its potential in combination therapies, where it can be paired with other antibiotics to reduce the likelihood of resistance development.

The impact of Doxycycline on public health cannot be overstated. Its affordability and widespread availability make it accessible to populations worldwide, contributing significantly to global health initiatives aimed at reducing bacterial infections. As part of the tetracycline class, it represents a vital component in the armamentarium against bacterial pathogens, ensuring that healthcare systems are equipped to handle a variety of infectious diseases.

Future research directions for Doxycycline include exploring its potential in veterinary medicine and its role in preventing chronic diseases associated with inflammation. The compound's versatility and well-documented safety profile position it as a promising candidate for further therapeutic applications. As our understanding of microbiology and pharmacology continues to evolve, it is likely that new uses for this remarkable antibiotic will emerge.

In conclusion, Doxycycline (CAS No. 564-25-0) remains a cornerstone in modern medicine due to its broad-spectrum antimicrobial activity and potential beyond traditional infectious diseases. The ongoing research into its mechanisms of action, novel formulations, and applications in various medical fields underscores its enduring importance. As we face the challenges of antibiotic resistance and chronic inflammation, compounds like Doxycycline will continue to play a crucial role in advancing healthcare solutions.